Cas no 64921-87-5 (3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one)

3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-one is a specialized organic compound featuring a pyrazole moiety linked to a ketone functional group. Its molecular structure, combining a rigid heterocycle with a branched aliphatic chain, makes it a versatile intermediate in synthetic chemistry. The compound is particularly valued for its role in the development of pharmaceuticals and agrochemicals, where its reactivity enables selective modifications. The steric hindrance from the dimethyl group enhances stability, while the pyrazole ring offers potential for further functionalization. This compound is suitable for applications requiring precise control over molecular architecture, such as ligand design or bioactive molecule synthesis. Its well-defined properties ensure reproducibility in research and industrial processes.
3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one structure
64921-87-5 structure
Product Name:3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
CAS No:64921-87-5
MF:C9H14N2O
MW:166.220262050629
MDL:MFCD03419419
CID:2793050
PubChem ID:5061527
Update Time:2025-06-09

3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
    • 3,3-DIMETHYL-1-(PYRAZOL-1-YL)BUTAN-2-ONE
    • SBB020338
    • STK301641
    • AKOS000307975
    • EN300-228293
    • 64921-87-5
    • BBL038284
    • 3,3-DIMETHYL-1-(1H-PYRAZOL-1-YL)-2-BUTANONE
    • CS-0272389
    • DTXSID40407913
    • SCHEMBL12391738
    • MDL： MFCD03419419
    • Inchi： 1S/C9H14N2O/c1-9(2,3)8(12)7-11-6-4-5-10-11/h4-6H,7H2,1-3H3
    • InChI Key： ZUDDNIPZNDNELB-UHFFFAOYSA-N
    • SMILES： O=C(CN1C=CC=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.9Ų

3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
026162-1g
3,3-Dimethyl-1-(1H-pyrazol-1-yl)-butan-2-one
 64921-87-5
1g
 ￡96.00 2022-03-01
Fluorochem
026162-5g
3,3-Dimethyl-1-(1H-pyrazol-1-yl)-butan-2-one
 64921-87-5
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 ￡287.00 2022-03-01
abcr
AB498292-250 mg
3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
 64921-87-5
250MG
 €198.50 2022-03-01
abcr
AB498292-500 mg
3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
 64921-87-5
500MG
 €264.80 2022-03-01
abcr
AB498292-1 g
3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
 64921-87-5
1g
 €309.00 2022-03-01
abcr
AB498292-5 g
3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
 64921-87-5
5g
 €752.70 2022-03-01
Enamine
EN300-228293-1g
3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
 64921-87-5
1g
 $256.0 2023-09-15
Enamine
EN300-228293-5g
3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
 64921-87-5
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 $743.0 2023-09-15
Enamine
EN300-228293-10g
3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
 64921-87-5
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 $1101.0 2023-09-15
Enamine
EN300-228293-0.1g
3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
 64921-87-5 95%
0.1g
 $66.0 2024-06-20

3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:64921-87-5)3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
Order Number:A1168694
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:12
Price ($):191.0/555.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:64921-87-5)3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-one
A1168694
Purity:99%/99%
Quantity:1g/5g
Price ($):191.0/555.0
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